85-45-0

2-Methoxy-3-nitroaniline

In Stock

• CAS RN:
• 85-45-0

• Formula:
• C7H8N2O3

• InChI:
• InChI=1S/C7H8N2O3/c1-12-7-5(8)3-2-4-6(7)9(10)11/h2-4H,8H2,1H3

• InChIKey:
• GVBUHJSIDPIOBZ-UHFFFAOYSA-N

• 2-Methoxy-3-nitroaniline is a useful research compound. Its molecular formula is C7H8N2O3 and its molecular weight is 168.15 g/mol. The purity is usually 95%.

3-tert-Butyl-1-isopentyl-1H-pyrazol-5(4H)-one

• CAS RN:
• 864685-45-0

• Formula:
• C12H22N2O

• InChI:
• InChI=1S/C12H22N2O/c1-9(2)6-7-14-11(15)8-10(13-14)12(3,4)5/h9H,6-8H2,1-5H3

• InChIKey:
• LWUBOSNXNBQRNO-UHFFFAOYSA-N

• 3-tert-Butyl-1-isopentyl-1H-pyrazol-5(4H)-one is a useful research compound. Its molecular formula is C12H22N2O and its molecular weight is 210.32 g/mol. The purity is usually 95%.

3-allyl-N-(1,3-benzodioxol-5-ylmethyl)-1-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

In Stock

• CAS RN:
• 893785-45-0

• Formula:
• C28H22F2N4O6

• InChI:
• InChI=1S/C28H22F2N4O6/c1-2-9-33-27(37)19-6-4-17(26(36)31-13-16-3-8-23-24(10-16)40-15-39-23)11-22(19)34(28(33)38)14-25(35)32-21-7-5-18(29)12-20(21)30/h2-8,10-12H,1,9,13-15H2,(H,31,36)(H,32,35)

• InChIKey:
• ZPNRZRCXXNGISE-UHFFFAOYSA-N

• 3-allyl-N-(1,3-benzodioxol-5-ylmethyl)-1-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C28H22F2N4O6 and its molecular weight is 548.503. The purity is usually 95%.

2-Chloro-4-pyridyl (2-cyclohexyl)ethyl ketone

In Stock

• CAS RN:
• 898785-45-0

• Formula:
• C14H18ClNO

• InChI:
• InChI=1S/C14H18ClNO/c15-14-10-12(8-9-16-14)13(17)7-6-11-4-2-1-3-5-11/h8-11H,1-7H2

• InChIKey:
• XBROWUSHOAEPJB-UHFFFAOYSA-N

• 2-Chloro-4-pyridyl (2-cyclohexyl)ethyl ketone is a useful research compound. Its molecular formula is C14H18ClNO and its molecular weight is 251.75 g/mol. The purity is usually 95%.

4-Hydroxy-1-(4-methylpiperazin-1-yl)butan-1-one

Usually In Stock

• CAS RN:
• 393785-45-0

• Formula:
• C9H18N2O2

• InChI:
• InChI=1S/C9H18N2O2/c1-10-4-6-11(7-5-10)9(13)3-2-8-12/h12H,2-8H2,1H3

• InChIKey:
• KZGDZWAJMYJOLM-UHFFFAOYSA-N

• 4-Hydroxy-1-(4-methylpiperazin-1-yl)butan-1-one is a useful research compound. Its molecular formula is C9H18N2O2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.

ADENOSINE-2,8-3H 5'-TRIPHOSPHATE TETRAAMMONIUM SALT

• CAS RN:
• 152585-45-0

• Formula:
• C10H28N9O13P3

• InChI:
• InChI=1S/C10H16N5O13P3.4H3N/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;;;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);4*1H3/t4-,6-,7-,10-;;;;/m1..../s1/i2T,3T;;;;

• InChIKey:
• ULQHTJPSPKQDQV-XDIVVPFZSA-N

• ADENOSINE-2,8-3H 5'-TRIPHOSPHATE TETRAAMMONIUM SALT is a useful research compound. Its molecular formula is C10H28N9O13P3 and its molecular weight is 579.321. The purity is usually 95%.

methyl 4-oxo-4-[[(2S)-1-oxo-1-[[(2S)-1-oxo-1-[[(2S)-1-[(3S)-1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl]pyrrolidine-2-carbonyl]amino]propan-2-yl]amino]propan-2-yl]amino]butanoate

• CAS RN:
• 123285-45-0

• Formula:
• C22H33F3N4O7

• InChI:
• InChI=1S/C22H33F3N4O7/c1-11(2)17(18(32)22(23,24)25)29-10-6-7-14(29)21(35)28-20(34)13(4)27-19(33)12(3)26-15(30)8-9-16(31)36-5/h11-14,17H,6-10H2,1-5H3,(H,26,30)(H,27,33)(H,28,34,35)/t12-,13-,14-,17-/m0/s1

• InChIKey:
• GLEKDCYUGXACTA-WSMBLCCSSA-N

• Mdl 27013 is a derivative of methoxysuccinyl-alanyl-alanyl-prolyl-valine, with the terminal carboxylate replaced by trifluoromethylketone.

N-(2,4-difluorophenyl)-2-[[7-(3-methoxyphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetamide

In Stock

• CAS RN:
• 1242985-45-0

• Formula:
• C20H15F2N5O3S

• InChI:
• InChI=1S/C20H15F2N5O3S/c1-30-14-4-2-3-13(10-14)26-7-8-27-18(19(26)29)24-25-20(27)31-11-17(28)23-16-6-5-12(21)9-15(16)22/h2-10H,11H2,1H3,(H,23,28)

• InChIKey:
• POCKLDJMRKBXBN-UHFFFAOYSA-N

• N-(2,4-difluorophenyl)-2-[[7-(3-methoxyphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H15F2N5O3S and its molecular weight is 443.43. The purity is usually 95%.

4-[(3-Bromophenyl)methoxy]oxane

In Stock

• CAS RN:
• 1247385-45-0

• Formula:
• C12H15BrO2

• InChI:
• InChI=1S/C12H15BrO2/c13-11-3-1-2-10(8-11)9-15-12-4-6-14-7-5-12/h1-3,8,12H,4-7,9H2

• InChIKey:
• DPOCEJRZGUDMKR-UHFFFAOYSA-N

• 4-[(3-Bromophenyl)methoxy]oxane is a useful research compound. Its molecular formula is C12H15BrO2 and its molecular weight is 271.15 g/mol. The purity is usually 95%.

Methyl-piperidin-4-yl-(1-pyrazin-2-yl-ethyl)-amine hydrochloride

Usually In Stock

• CAS RN:
• 1289385-45-0

• Formula:
• C12H21ClN4

• InChI:
• InChI=1S/C12H20N4.ClH/c1-10(12-9-14-7-8-15-12)16(2)11-3-5-13-6-4-11;/h7-11,13H,3-6H2,1-2H3;1H

• InChIKey:
• XSIIMFAKIYBKPP-UHFFFAOYSA-N

• Methyl-piperidin-4-yl-(1-pyrazin-2-yl-ethyl)-amine hydrochloride is a useful research compound. Its molecular formula is C12H21ClN4 and its molecular weight is 256.77 g/mol. The purity is usually 95%.

(R)-3-(Pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

In Stock

• CAS RN:
• 1289585-45-0

• Formula:
• C13H20N4O2

• InChI:
• InChI=1S/C13H20N4O2/c1-13(2,3)19-12(18)17-8-5-10(9-17)16-11-14-6-4-7-15-11/h4,6-7,10H,5,8-9H2,1-3H3,(H,14,15,16)/t10-/m1/s1

• InChIKey:
• ACTDYKTUOFPSCD-SNVBAGLBSA-N

• (R)-3-(Pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H20N4O2 and its molecular weight is 264.329. The purity is usually 95%.

(1S,5R)-4-[(E)-2-(3,4-Dihydroxy-5-methoxyphenyl)ethenyl]-6,6-dimethylbicyclo[3.1.1]hept-3-en-2-one

Usually In Stock

• CAS RN:
• 1454885-45-0

• Formula:
• C18H20O4

• InChI:
• InChI=1S/C18H20O4/c1-18(2)12-9-13(18)14(19)8-11(12)5-4-10-6-15(20)17(21)16(7-10)22-3/h4-8,12-13,20-21H,9H2,1-3H3/b5-4+/t12-,13+/m0/s1

• InChIKey:
• ITCSXIQQWJYZHT-QITAHTHBSA-N

• (1S,5R)-4-[(E)-2-(3,4-Dihydroxy-5-methoxyphenyl)ethenyl]-6,6-dimethylbicyclo[3.1.1]hept-3-en-2-one is a useful research compound. Its molecular formula is C18H20O4 and its molecular weight is 300.354. The purity is usually 95%.

2-((4-fluorophenyl)thio)-N-((1-phenylpyrrolidin-2-yl)methyl)acetamide

In Stock

• CAS RN:
• 1705185-45-0

• Formula:
• C19H21FN2OS

• InChI:
• InChI=1S/C19H21FN2OS/c20-15-8-10-18(11-9-15)24-14-19(23)21-13-17-7-4-12-22(17)16-5-2-1-3-6-16/h1-3,5-6,8-11,17H,4,7,12-14H2,(H,21,23)

• InChIKey:
• HFXPFAAJPJOLJV-UHFFFAOYSA-N

• 2-((4-fluorophenyl)thio)-N-((1-phenylpyrrolidin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H21FN2OS and its molecular weight is 344.45. The purity is usually 95%.

N-({2'-methoxy-[1,1'-biphenyl]-4-yl}methyl)-N-(propan-2-yl)but-2-ynamide

Usually In Stock

• CAS RN:
• 2094185-45-0

• Formula:
• C21H23NO2

• InChI:
• InChI=1S/C21H23NO2/c1-5-8-21(23)22(16(2)3)15-17-11-13-18(14-12-17)19-9-6-7-10-20(19)24-4/h6-7,9-14,16H,15H2,1-4H3

• InChIKey:
• OPPLRPBUJBFJRA-UHFFFAOYSA-N

• N-({2'-methoxy-[1,1'-biphenyl]-4-yl}methyl)-N-(propan-2-yl)but-2-ynamide is a useful research compound. Its molecular formula is C21H23NO2 and its molecular weight is 321.42. The purity is usually 95%.

3-Bromo-5-formylthiophene-2-carboxylic acid

In Stock

• CAS RN:
• 2248285-45-0

• Formula:
• C6H3BrO3S

• InChI:
• InChI=1S/C6H3BrO3S/c7-4-1-3(2-8)11-5(4)6(9)10/h1-2H,(H,9,10)

• InChIKey:
• FYTZIEANOVJDFJ-UHFFFAOYSA-N

• 3-Bromo-5-formylthiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C6H3BrO3S and its molecular weight is 235.05. The purity is usually 95%.

[2-Methyl-1-oxo-1-[(4-thiophen-3-ylthiophen-2-yl)methylamino]propan-2-yl] acetate

In Stock

• CAS RN:
• 2379985-45-0

• Formula:
• C15H17NO3S2

• InChI:
• InChI=1S/C15H17NO3S2/c1-10(17)19-15(2,3)14(18)16-7-13-6-12(9-21-13)11-4-5-20-8-11/h4-6,8-9H,7H2,1-3H3,(H,16,18)

• InChIKey:
• CGXFKLGLPXEIHN-UHFFFAOYSA-N

• [2-Methyl-1-oxo-1-[(4-thiophen-3-ylthiophen-2-yl)methylamino]propan-2-yl] acetate is a useful research compound. Its molecular formula is C15H17NO3S2 and its molecular weight is 323.43. The purity is usually 95%.